isoquinolin-3-yl trifluoromethanesulfonate
Overview
Description
Isoquinolin-3-yl trifluoromethanesulfonate is a useful research compound. Its molecular formula is C10H6F3NO3S and its molecular weight is 277.2. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis of isoquinolin-3-yl trifluoromethanesulfonate can be achieved through a one-pot reaction of isoquinoline with trifluoromethanesulfonic anhydride in the presence of a catalyst.", "Starting Materials": [ "Isoquinoline", "Trifluoromethanesulfonic anhydride", "Catalyst (such as 4-dimethylaminopyridine or triethylamine)", "Solvent (such as dichloromethane or acetonitrile)" ], "Reaction": [ "Add isoquinoline and catalyst to a dry reaction vessel", "Add solvent to the reaction vessel and stir the mixture at room temperature for 10-15 minutes", "Add trifluoromethanesulfonic anhydride dropwise to the reaction mixture while stirring", "Heat the reaction mixture to reflux for 2-3 hours", "Cool the reaction mixture to room temperature and quench with water", "Extract the organic layer with a suitable solvent (such as ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the crude product", "Purify the crude product by column chromatography using a suitable eluent (such as hexane/ethyl acetate)" ] } | |
CAS No. |
185950-63-4 |
Molecular Formula |
C10H6F3NO3S |
Molecular Weight |
277.2 |
Purity |
95 |
Origin of Product |
United States |
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